Cas no 1246277-40-6 (N-[(3R)-Pyrrolidin-3-yl]acetamide;hydrochloride)

• Product Name: N-[(3R)-Pyrrolidin-3-yl]acetamide;hydrochloride
• CAS No: 1246277-40-6
• MF: C₆H₁₃ClN₂O
• MW: 164.633220434189
• CID: 2354966
• Update Time: 2025-11-01

N-[(3R)-Pyrrolidin-3-yl]acetamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-Acetamidopyrrolidine Hydrochloride
• (R)-N-(Pyrrolidin-3-yl)ethanamide hydrochloride
• N-[(3R)-Pyrrolidin-3-yl]acetamide;hydrochloride

• Inchi： 1S/C6H12N2O.ClH/c1-5(9)8-6-2-3-7-4-6;/h6-7H,2-4H2,1H3,(H,8,9);1H/t6-;/m1./s1
• InChI Key： NVIYDYVCYFKVCW-FYZOBXCZSA-N
• SMILES： Cl.O=C(C)N[C@H]1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Topological Polar Surface Area: 41.1

Additional information on N-[(3R)-Pyrrolidin-3-yl]acetamide;hydrochloride

N-[(3R)-Pyrrolidin-3-yl]acetamide;hydrochloride and CAS No. 1246277-40-6: A Comprehensive Overview

N-[(3R)-Pyrrolidin-3-yl]acetamide;hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1246277-40-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This amide derivative, featuring a chiral pyrrolidine moiety, has garnered attention due to its potential biological activities and structural features that make it a promising candidate for further exploration in drug development.

The< strong>pyrrolidine scaffold is a common structural motif in biologically active molecules, known for its ability to interact with various biological targets. In particular, the (3R)-configuration of the pyrrolidine ring in this compound suggests a specific spatial arrangement that may influence its binding affinity and selectivity. This stereochemical feature is crucial in medicinal chemistry, as it can significantly impact the pharmacological properties of a drug candidate.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various pharmaceutical applications. Solubility is a critical factor in drug formulation, as it affects the bioavailability and pharmacokinetic behavior of a therapeutic agent. The hydrochloride salt form also improves the compound's handling properties, facilitating its use in both laboratory research and potential clinical trials.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules to biological targets with high accuracy. The< strong>N-[(3R)-Pyrrolidin-3-yl]acetamide;hydrochloride compound has been subjected to virtual screening and docking studies to identify potential interactions with key biological receptors. These studies have revealed promising interactions with enzymes and receptors involved in inflammatory pathways, making this compound a potential lead for the development of novel anti-inflammatory agents.

Moreover, the< strong>CAS No. 1246277-40-6 identifier ensures traceability and consistency in scientific literature and patent filings. This standardized nomenclature system is essential for maintaining accuracy and clarity in chemical research, allowing researchers worldwide to refer to specific compounds without ambiguity.

In vitro studies have begun to explore the pharmacological profile of N-[(3R)-Pyrrolidin-3-yl]acetamide;hydrochloride. Initial results suggest that this compound exhibits moderate activity against certain enzymatic targets, with potential applications in treating inflammatory diseases. The chiral center in the pyrrolidine ring appears to play a critical role in determining the compound's biological activity, highlighting the importance of stereochemistry in drug design.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis, have been employed to achieve the desired stereochemical configuration. These synthetic strategies are essential for producing enantiomerically pure compounds, which are often required for optimal pharmacological activity.

Future research directions include exploring the pharmacokinetic properties of N-[(3R)-Pyrrolidin-3-yl]acetamide;hydrochloride in preclinical models. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its therapeutic potential and safety profile. Additionally, investigating its mechanism of action will provide insights into how it interacts with biological targets and modulates disease pathways.

The integration of high-throughput screening technologies has accelerated the discovery process for novel drug candidates like N-[(3R)-Pyrrolidin-3-yl]acetamide;hydrochloride. These technologies allow researchers to rapidly test thousands of compounds against various biological assays, identifying promising leads for further development. The combination of computational modeling and experimental validation provides a robust framework for evaluating the potential of this compound as a therapeutic agent.

In conclusion, N-[(3R)-Pyrrolidin-3-yl]acetamide;hydrochloride (CAS No. 1246277-40-6) represents an exciting avenue in pharmaceutical research. Its unique structural features, combined with promising preliminary data, make it a valuable candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it holds significant potential for contributing to advancements in medicine and therapeutic intervention.